Cas no 1806930-77-7 (4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine)

• Product Name: 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine
• CAS No: 1806930-77-7
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 4883167
• Update Time: 2025-10-31

4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine

• Inchi： 1S/C8H7BrF3NO/c1-14-8-6(7(11)12)4(2-9)5(10)3-13-8/h3,7H,2H2,1H3
• InChI Key： UPKLBFCCPRWTNG-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C=1C(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 2.4
• Topological Polar Surface Area: 22.1

Additional information on 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine

Introduction to 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine (CAS No. 1806930-77-7) in Modern Pharmaceutical Research

4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine, identified by its CAS number 1806930-77-7, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential applications in drug discovery. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including a bromomethyl substituent, a difluoromethyl group, a fluoro atom, and a methoxy group, makes this molecule a valuable scaffold for synthesizing novel bioactive agents.

The bromomethyl moiety in 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine serves as an excellent handle for further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing complex molecular architectures, enabling the development of targeted therapeutics. The difluoromethyl group is another key feature that enhances the metabolic stability and lipophilicity of drug candidates, which are critical factors in determining their pharmacokinetic profiles. Additionally, the electron-withdrawing nature of the fluoro atom can modulate the electronic properties of the pyridine ring, influencing both binding affinity and selectivity in biological targets.

In recent years, there has been a growing interest in exploiting fluorinated pyridines as pharmacophores due to their ability to improve drug-like properties such as solubility, bioavailability, and resistance to metabolic degradation. The compound 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine exemplifies this trend, as it combines multiple fluorinated and methoxy-substituted pyridine derivatives into a single molecular framework. This design allows for fine-tuning of physicochemical properties while maintaining structural diversity, which is essential for hit identification and optimization in high-throughput screening campaigns.

One of the most compelling aspects of this compound is its potential application in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in various cellular signaling pathways and are implicated in numerous diseases, including cancer. The pyridine core is a common pharmacophore in kinase inhibitors due to its ability to interact with key residues in the enzyme's active site. By incorporating fluorine and bromomethyl groups into the pyridine scaffold, researchers can enhance binding interactions and achieve higher potency against target kinases. For instance, studies have shown that fluorinated pyridines can improve binding affinity by modulating hydrophobic interactions and electronic effects.

Furthermore, the methoxy group in 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine can serve as a site for further derivatization, allowing for the introduction of additional functional groups that may enhance pharmacological activity. This flexibility makes the compound an attractive building block for medicinal chemists seeking to develop novel small molecules with therapeutic potential. The bromomethyl group, in particular, provides a convenient entry point for introducing alcohols or thiols through cross-coupling reactions such as Suzuki or Stille couplings, expanding the range of possible molecular structures.

Recent advancements in computational chemistry have also highlighted the importance of virtual screening in identifying promising drug candidates. Molecular modeling studies have demonstrated that compounds with similar scaffolds to 4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine can exhibit high binding affinities to various biological targets. These studies have been instrumental in prioritizing compounds for experimental validation and have accelerated the drug discovery process. The combination of experimental techniques with computational approaches has enabled researchers to efficiently explore chemical space and identify lead compounds with optimized properties.

The synthetic utility of this compound has been further underscored by its application in generating libraries of diverse derivatives for screening purposes. By systematically varying one or more functional groups while maintaining the core pyridine structure, researchers can identify structural motifs that enhance biological activity. Such libraries are invaluable tools in modern drug discovery pipelines, allowing for rapid assessment of large numbers of compounds without extensive synthetic effort.

In conclusion,4-(Bromomethyl)-3-(difluoromethyl)-5-fluoro-2-methoxypyridine (CAS No. 1806930-77-7) represents a promising candidate for further development as a pharmaceutical intermediate or lead compound. Its unique structural features and synthetic versatility make it an attractive choice for medicinal chemists working on next-generation therapeutics. As research continues to uncover new applications for fluorinated heterocycles,this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.